molecular formula C14H14BrNO B8666889 2-Benzyloxy-4-bromo-6-methylphenylamine

2-Benzyloxy-4-bromo-6-methylphenylamine

Cat. No. B8666889
M. Wt: 292.17 g/mol
InChI Key: KGZFHXMRKIQITQ-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

2-Benzyloxy-4-bromo-6-methylphenylamine is a useful research compound. Its molecular formula is C14H14BrNO and its molecular weight is 292.17 g/mol. The purity is usually 95%.
BenchChem offers high-quality 2-Benzyloxy-4-bromo-6-methylphenylamine suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 2-Benzyloxy-4-bromo-6-methylphenylamine including the price, delivery time, and more detailed information at info@benchchem.com.

properties

Product Name

2-Benzyloxy-4-bromo-6-methylphenylamine

Molecular Formula

C14H14BrNO

Molecular Weight

292.17 g/mol

IUPAC Name

4-bromo-2-methyl-6-phenylmethoxyaniline

InChI

InChI=1S/C14H14BrNO/c1-10-7-12(15)8-13(14(10)16)17-9-11-5-3-2-4-6-11/h2-8H,9,16H2,1H3

InChI Key

KGZFHXMRKIQITQ-UHFFFAOYSA-N

Canonical SMILES

CC1=CC(=CC(=C1N)OCC2=CC=CC=C2)Br

Origin of Product

United States

Synthesis routes and methods I

Procedure details

A solution of 2-benzyloxy-6-methyl-phenylamine (3.4 g, 16 mmol) in MeOH/AcOH (50 mL/20 mL) is cooled to 0° C. then a solution of Br2 (0.82 mL, 16 mmol) in AcOH (10 mL) is added dropwise. After the addition, the solution is stirred at RT overnight. The solvent is removed under reduced pressure and the residue adjusted to pH>8 with aqueous K2CO3 solution. The suspension is extracted with EtOAc and the combined organic layers are washed with water, brine, then dried over MgSO4 and filtered. The solvent is removed under reduced pressure and the residue is purified by flash chromatography (hexanes/EtOAc=10:1 to 5:1) to give the title compound as a red solid.
Quantity
3.4 g
Type
reactant
Reaction Step One
Name
MeOH AcOH
Quantity
50 mL
Type
solvent
Reaction Step One
Name
Quantity
0.82 mL
Type
reactant
Reaction Step Two
Name
Quantity
10 mL
Type
solvent
Reaction Step Two

Synthesis routes and methods II

Procedure details

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